Cas no 36946-29-9 (1H-imidazol-2-amine; sulfuric acid)
1H-imidazol-2-amine; sulfuric acid Chemical and Physical Properties
Names and Identifiers
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- 2-Aminoimidazole sulfate
- (6AR)-TERT-BUTYL 6A-(TRIFLUOROMETHYL)-HEXAHYDROPYRROLO[3,4-C]PYRROLE-2(1H)-CARBOXYLATE
- 1H-IMIDAZOL-2-AMINE SULFATE
- 1H-Imidazol-2-amine sulfate (1:1)
- 1H-imidazol-2-amine; sulfuric acid
-
- MDL: MFCD00050811
- Inchi: 1S/C3H5N3.H2O4S/c4-3-5-1-2-6-3;1-5(2,3)4/h1-2H,(H3,4,5,6);(H2,1,2,3,4)
- InChI Key: LEUJVEZIEALICS-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.N1C=CN=C1N
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
Experimental Properties
- Boiling Point: 313.1°C at 760 mmHg
1H-imidazol-2-amine; sulfuric acid Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Sealed in dry,Room Temperature
1H-imidazol-2-amine; sulfuric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A612588-10mg |
2-Aminoimidazole Sulfate |
36946-29-9 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A612588-50mg |
2-Aminoimidazole Sulfate |
36946-29-9 | 50mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A612588-100mg |
2-Aminoimidazole Sulfate |
36946-29-9 | 100mg |
$ 80.00 | 2022-06-08 | ||
| Chemenu | CM186939-100g |
1H-Imidazol-2-amine sulfate |
36946-29-9 | 95%+ | 100g |
$*** | 2023-05-30 | |
| Apollo Scientific | OR912252-25g |
2-Aminoimidazole sulfate |
36946-29-9 | 25g |
£52.00 | 2025-02-21 | ||
| Apollo Scientific | OR912252-100g |
2-Aminoimidazole sulfate |
36946-29-9 | 100g |
£156.00 | 2025-02-21 | ||
| Chemenu | CM186939-25g |
1H-Imidazol-2-amine sulfate |
36946-29-9 | 95+% | 25g |
$57 | 2021-08-05 | |
| Chemenu | CM186939-100g |
1H-Imidazol-2-amine sulfate |
36946-29-9 | 95+% | 100g |
$158 | 2021-08-05 | |
| Chemenu | CM186939-500g |
1H-Imidazol-2-amine sulfate |
36946-29-9 | 95+% | 500g |
$743 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A99850-1g |
2-Aminoimidazole sulfate |
36946-29-9 | - | 1g |
¥118.0 | 2022-10-09 |
1H-imidazol-2-amine; sulfuric acid Suppliers
1H-imidazol-2-amine; sulfuric acid Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 1H-imidazol-2-amine; sulfuric acid
Comprehensive Overview of 1H-imidazol-2-amine; sulfuric acid (CAS No. 36946-29-9)
The compound 1H-imidazol-2-amine; sulfuric acid (CAS No. 36946-29-9) is a significant chemical entity in the field of organic chemistry and pharmaceutical research. This compound, often referred to as imidazole-2-amine sulfate, is a derivative of imidazole, a heterocyclic ring structure that is pivotal in numerous biological and industrial applications. The sulfuric acid component enhances its stability and solubility, making it a versatile intermediate in synthetic chemistry.
One of the key reasons for the growing interest in 1H-imidazol-2-amine; sulfuric acid is its role in the development of pharmaceutical intermediates. Researchers are increasingly exploring its potential in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. The imidazole ring, a common motif in many drugs, contributes to its binding affinity and pharmacological activity, making this compound a valuable tool in drug discovery.
In addition to its pharmaceutical applications, 1H-imidazol-2-amine; sulfuric acid is also utilized in material science. Its unique chemical properties make it suitable for the development of advanced polymers and coordination complexes. The compound's ability to form stable complexes with metals has sparked interest in its use for catalysis and nanomaterial synthesis, aligning with the current trend toward sustainable and efficient chemical processes.
From an environmental perspective, the synthesis and handling of 1H-imidazol-2-amine; sulfuric acid are subjects of ongoing research. Scientists are investigating green chemistry approaches to minimize waste and reduce energy consumption during its production. This aligns with the global push for sustainable chemical manufacturing, a topic frequently searched by professionals in the field.
The compound's spectroscopic properties and structural characteristics have also been extensively studied. Techniques such as NMR spectroscopy and X-ray crystallography have provided insights into its molecular geometry and electronic distribution. These studies are crucial for understanding its reactivity and optimizing its use in various applications.
Another area of interest is the biological activity of 1H-imidazol-2-amine; sulfuric acid. Preliminary studies suggest potential applications in antimicrobial and antifungal formulations, although further research is needed to validate these findings. This aligns with the increasing demand for novel antimicrobial agents in the face of rising antibiotic resistance.
In summary, 1H-imidazol-2-amine; sulfuric acid (CAS No. 36946-29-9) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique properties and versatility make it a subject of ongoing research, particularly in the context of sustainable chemistry and drug development. As scientific advancements continue, this compound is likely to play an even more prominent role in innovative chemical solutions.
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